Cas no 2034348-90-6 (N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}thiophene-2-carboxamide)

• Product Name: N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}thiophene-2-carboxamide
• CAS No: 2034348-90-6
• MF: C₁₅H₁₁N₅OS₂
• MW: 341.410739183426
• CID: 5350084
• Update Time: 2023-11-21

N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)thiophene-2-carboxamide
• N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]thiophene-2-carboxamide
• N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}thiophene-2-carboxamide

• Inchi： 1S/C15H11N5OS2/c21-15(12-4-2-8-23-12)16-9-14-18-17-13-6-5-10(19-20(13)14)11-3-1-7-22-11/h1-8H,9H2,(H,16,21)
• InChI Key： KBLPWOORBWRUCL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC2=NN=C(CNC(C3=CC=CS3)=O)N2N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 440
• XLogP3: 1.9
• Topological Polar Surface Area: 129